Cas no 1212777-91-7 ((2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one
• CAS No: 1212777-91-7
• MF: C₂₁H₂₂N₂O₂S
• MW: 366.476583957672
• CID: 5776627
• PubChem ID: 45588010
• Update Time: 2025-05-17

(2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1212777-91-7
• VU0524488-1
• (E)-3-phenyl-1-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazin-1-yl)prop-2-en-1-one
• (E)-3-phenyl-1-[4-(2-thiophen-2-ylcyclopropanecarbonyl)piperazin-1-yl]prop-2-en-1-one
• (2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one
• F5855-0857
• AKOS024523151

• Inchi： 1S/C21H22N2O2S/c24-20(9-8-16-5-2-1-3-6-16)22-10-12-23(13-11-22)21(25)18-15-17(18)19-7-4-14-26-19/h1-9,14,17-18H,10-13,15H2/b9-8+
• InChI Key： RBUZLPSMZUVOFF-CMDGGOBGSA-N
• SMILES： S1C=CC=C1C1CC1C(N1CCN(C(/C=C/C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 366.14019912g/mol
• Monoisotopic Mass: 366.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.9Ų

Additional information on (2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one

Compound Introduction: (2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one (CAS No: 1212777-91-7)

CAS No 1212777-91-7 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, formally known as (2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one, is a complex molecule featuring a conjugated system with a phenyl ring, a piperazine moiety, and an acrylate functional group. The structural complexity of this compound makes it a promising candidate for further investigation in drug discovery and development.

The presence of multiple pharmacophoric elements in (2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one suggests potential interactions with biological targets, which is a critical factor in medicinal chemistry. The phenyl ring and piperazine group are commonly found in bioactive molecules due to their ability to engage in hydrogen bonding and hydrophobic interactions. Additionally, the acrylate moiety can serve as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of such complex molecules. Researchers have utilized these tools to predict the binding modes of (2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-yl}prop-2-en-1-one to various biological targets, including enzymes and receptors. These studies have provided valuable insights into the compound's potential pharmacological activity. For instance, computational simulations have suggested that this compound may interact with proteins involved in inflammatory pathways, making it a candidate for therapeutic applications in related diseases.

The synthesis of (2E)-3-phenyl-1-{4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazin-1-y}propenone involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has been crucial in achieving the desired molecular architecture. These methods not only enhance efficiency but also allow for the introduction of specific stereochemical features that are essential for biological activity.

In the realm of medicinal biology, the exploration of novel scaffolds is essential for overcoming resistance and improving therapeutic outcomes. The structural features of (2E)-3-phnnyl{4-[21(thiophen{22-y)yclopropanecarbonyl)piperazin{11-y}]prop{22-en{11-one}} make it an intriguing candidate for further investigation. Initial studies have shown that derivatives of this compound exhibit promising biological activity in vitro. These findings have prompted researchers to design more extensive experimental programs to evaluate their efficacy and safety profiles.

The conjugated system present in (ZE)-3-phnyl{4-[21(thiophen{22-y)yclopropanecarbonyl)piperazin{11-y}]prop{22-en{11-one}} also makes it a suitable candidate for photochemical studies. Researchers are exploring its photophysical properties to understand how light can be used to modulate its biological activity. This approach could lead to the development of novel phototherapeutic strategies that leverage the unique properties of this compound.

Furthermore, the versatility of CAS No 1212777{-91{-7}} allows for its incorporation into various drug delivery systems. For example, its acrylate functionality can be used to link it with polymers or nanoparticles, enhancing its bioavailability and targeting capabilities. Such innovations are crucial for translating laboratory discoveries into clinical applications.

The ongoing research into (ZE)-3-phnyl{4-[21(thiophen{22-y)yclopropanecarbonyl)piperazin{11-y}]prop{22-en{11-one}} underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. By combining experimental data with computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, CAS No 1212777{-91{-7}} represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, diverse functional groups, and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.